Cas no 2171990-59-1 (4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole)

• Product Name: 4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole
• CAS No: 2171990-59-1
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 5834601
• PubChem ID: 165590979
• Update Time: 2025-06-07

4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole
• 2171990-59-1
• EN300-1613806

• Inchi： 1S/C8H11BrN2O/c9-8-4-11(6-10-8)3-7-1-2-12-5-7/h4,6-7H,1-3,5H2
• InChI Key： MGNYFRDXISJQDE-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CC1COCC1

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27Ų

Additional information on 4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole

Professional Introduction to 4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole (CAS No. 2171990-59-1)

4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole, identified by its CAS number 2171990-59-1, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a brominated imidazole core linked to an oxolane methyl group, making it a versatile intermediate for synthetic chemistry and medicinal chemistry investigations.

The structural motif of 4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole combines the reactivity of the bromine atom with the flexibility of the oxolane ring. This combination opens up numerous possibilities for further functionalization, enabling researchers to explore its utility in designing novel therapeutic agents. The imidazole ring, known for its presence in many bioactive molecules, including antiviral and anticancer drugs, adds another layer of potential to this compound.

In recent years, there has been a surge in research focused on developing new derivatives of imidazole and its analogs. The bromine substituent in 4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of small molecules with pharmaceutical relevance.

The oxolane moiety in this compound introduces a cycloalkyl group that can influence the pharmacokinetic properties of any derivative synthesized from it. Oxolane derivatives have shown promise in various biological assays due to their ability to enhance solubility and metabolic stability. This feature makes 4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole a valuable building block for creating drugs that require optimal bioavailability.

Recent studies have highlighted the importance of imidazole derivatives in addressing emerging health challenges. For instance, researchers have been exploring imidazole-based compounds as potential inhibitors of enzymes involved in viral replication. The bromine atom in 4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole facilitates the introduction of additional functional groups that can fine-tune the inhibitory activity against specific targets. This adaptability is crucial in developing treatments for rapidly evolving pathogens.

The pharmaceutical industry has also been interested in using heterocyclic compounds like 4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole for their role in modulating immune responses. Imidazole derivatives have demonstrated efficacy in treating autoimmune diseases by interacting with immune receptors. The structural diversity offered by this compound allows for the design of molecules that can selectively engage with these receptors, thereby minimizing side effects.

Synthetic methodologies have seen significant advancements, particularly in the area of transition metal catalysis. The use of palladium catalysts has revolutionized the way complex organic molecules are constructed. 4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole, with its bromine substituent, is an ideal candidate for such transformations. Researchers have leveraged these reactions to create novel scaffolds that exhibit improved pharmacological profiles compared to existing drugs.

The oxolane ring in this compound not only provides structural rigidity but also influences the electronic properties of the molecule. This characteristic is particularly useful in designing ligands for metalloenzymes, which are involved in numerous physiological processes. By tuning the electronic environment through functionalization, scientists can develop compounds that selectively bind to these enzymes, offering therapeutic benefits.

In conclusion, 4-bromo-1-(oxolan-3-ylmethyl)-1H-imidazole (CAS No. 2171990-59-1) represents a promising candidate for further exploration in drug discovery and synthetic chemistry. Its unique structure, combining an imidazole core with a brominated oxolane moiety, offers numerous opportunities for functionalization and derivatization. The growing body of research on imidazole derivatives underscores their potential as therapeutic agents, making this compound a valuable asset in ongoing pharmaceutical endeavors.